Cas no 2171439-85-1 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171439-85-1
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6511030
• PubChem ID: 165545688
• Update Time: 2025-07-23

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
• 2171439-85-1
• EN300-1513612

• Inchi： 1S/C24H28N2O5/c1-14(2)22(23(29)25-15(3)12-21(27)28)26-24(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20,22H,12-13H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t15?,22-/m0/s1
• InChI Key： IUIIIQPOIIACID-CEISFSOZSA-N
• SMILES： O(C(N[C@H](C(NC(C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Latest Research Briefing on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS: 2171439-85-1)

In recent years, the compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS: 2171439-85-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. The following briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.

The primary focus of recent studies has been on the compound's role in solid-phase peptide synthesis (SPPS). Researchers have highlighted its utility as a protected amino acid derivative, particularly due to the presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group, which is widely used in peptide chemistry for its stability and ease of removal under mild conditions. A 2023 study published in the Journal of Peptide Science demonstrated that 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid exhibits excellent coupling efficiency and minimal side reactions, making it a valuable reagent for the synthesis of complex peptides.

Further investigations have explored the compound's potential in drug delivery systems. A team at the University of Cambridge reported in ACS Chemical Biology that derivatives of 2171439-85-1 could be engineered to enhance the bioavailability of peptide-based drugs. The study found that the compound's amphiphilic nature allows it to form stable micelles, which can encapsulate hydrophobic drugs and improve their solubility and targeted delivery. This discovery opens new avenues for the development of next-generation nanocarriers in oncology and other therapeutic areas.

In addition to its applications in peptide synthesis and drug delivery, recent research has also examined the compound's biochemical properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed the compound's interactions with various enzymes, revealing its potential as an inhibitor for specific proteases involved in inflammatory pathways. These findings suggest that 2171439-85-1 could serve as a scaffold for designing novel anti-inflammatory agents, although further in vivo studies are needed to validate these effects.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid. Current synthesis protocols, while effective, often require multiple steps and yield moderate quantities. A recent preprint on ChemRxiv proposed an optimized synthetic route that reduces the number of steps and improves overall yield, which could facilitate broader adoption of this compound in industrial settings.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS: 2171439-85-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, potential in drug delivery, and emerging role as a biochemical tool underscore its importance in advancing therapeutic innovations. Future research should focus on addressing scalability issues and further exploring its therapeutic applications to fully realize its potential.